1-Butylpyridinium Tetrafluoroborate
Cat. No. B1225163
Key on ui cas rn:
203389-28-0
M. Wt: 223.02 g/mol
InChI Key: XLWDQAHXRCBPEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101749B2
Procedure details
2.48 g (13.04 mmol) of triethyloxonium tetrafluoroborate are added to a solution of 2.77 g (12.82 mmol) of 1-butylpyridinium bromide in 10 ml of dry dichloromethane. The reaction mixture is stirred at room temperature for 30 minutes. All volatile products are subsequently removed over the course of 30 minutes in a vacuum of 13.3 Pa and at 80° C. (oil-bath temperature), giving 2.82 g of 1-butylpyridinium tetrafluoroborate as liquid. The yield is approximately quantitative.
Identifiers
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REACTION_CXSMILES
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[F:1][B-:2]([F:5])([F:4])[F:3].C([O+](CC)CC)C.[Br-].[CH2:14]([N+:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)[CH2:15][CH2:16][CH3:17]>ClCCl>[F:1][B-:2]([F:5])([F:4])[F:3].[CH2:14]([N+:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)[CH2:15][CH2:16][CH3:17] |f:0.1,2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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2.48 g
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Type
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reactant
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Smiles
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F[B-](F)(F)F.C(C)[O+](CC)CC
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Name
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Quantity
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2.77 g
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Type
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reactant
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Smiles
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[Br-].C(CCC)[N+]1=CC=CC=C1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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All volatile products are subsequently removed over the course of 30 minutes in a vacuum of 13.3 Pa and at 80° C. (oil-bath temperature)
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Duration
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30 min
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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F[B-](F)(F)F.C(CCC)[N+]1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.82 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
